Cas no 186590-43-2 (5-Bromo-2-chloro-3-fluorophenol)

5-Bromo-2-chloro-3-fluorophenol is a halogenated phenolic compound with the molecular formula C6H3BrClFO. It features a phenol core substituted with bromine, chlorine, and fluorine atoms at the 5, 2, and 3 positions, respectively. This structural arrangement confers unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. The compound's distinct substitution pattern also allows for selective functionalization, enabling precise molecular modifications.

5-Bromo-2-chloro-3-fluorophenol structure

186590-43-2 structure

Product Name:5-Bromo-2-chloro-3-fluorophenol

CAS No:186590-43-2

MF:C₆H₃BrClFO

MW:225.442823648453

MDL:MFCD27500640

CID:2083687

PubChem ID:84690059

Update Time:2025-07-02

5-Bromo-2-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-chloro-3-fluorophenol
- AK167258
- 6338AJ
- FCH2492285
- SY026814
- AX8262204
- 186590-43-2
- MFCD27500640
- DS-9454
- DB-253356
- CS-0100572
- AKOS024095879
- O11359
- 959-297-9
- MDL： MFCD27500640
- Inchi： 1S/C6H3BrClFO/c7-3-1-4(9)6(8)5(10)2-3/h1-2,10H
- InChI Key： CKVCTSFPTBXLMX-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)O)Cl)F

Computed Properties

Exact Mass: 223.90400
Monoisotopic Mass: 223.90398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
XLogP3: 3

Experimental Properties

Boiling Point: 241.5±35.0℃ at 760 mmHg
PSA: 20.23000
LogP: 2.94720

5-Bromo-2-chloro-3-fluorophenol Pricemore >>

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